Octadeca-9,12,15-trienoic acid

• CAS No.: 463-40-1
• Product Name: Octadeca-9,12,15-trienoic acid
• Molecular Formula: C18H29O2-
• Molecular Weight: 278.4 g/mol
• IUPAC Name: (9Z,12Z,15Z)-octadeca-9,12,15-trienoic acid
• Standard InChI: InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9-
• Standard InChIKey: DTOSIQBPPRVQHS-PDBXOOCHSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)[O-]
• SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)[O-]
• Appearance: Unit:500 mgSolvent:nonePurity:99%Physical liquid
• Boiling Point: 446 °F at 17 mm Hg (NTP, 1992); 231 °C at 1.70E+01 mm Hg
• Density: 0.9164 at 68 °F (NTP, 1992); d204 0.92
• Flash Point: greater than 235 °F (NTP, 1992)
• Melting Point: 11.7 °F (NTP, 1992); -16.5 °C; Mp -11.3 °; -16.5°C
• Physical Description: Linolenic acid is a clear colorless liquid. (NTP, 1992); OtherSolid, Liquid; Liquid
• Description: Linolenic Acid is an essential fatty acid belonging to the omega-3 fatty acids group. It is highly concentrated in certain plant oils and has been reported to inhibit the synthesis of prostaglandin resulting in reduced inflammation and prevention of certain chronic diseases.; Linolenic acid is a clear colorless liquid. (NTP, 1992); Alpha-Linolenic acid, also known as linolenate or ALA, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Alpha-Linolenic acid is a drug which is used for nutritional supplementation and for treating dietary shortage or imbalance. Alpha-Linolenic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Linolenic acid has been found throughout most human tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, Alpha-linolenic acid is primarily located in the cytoplasm and membrane (predicted from logP). Alpha-Linolenic acid can be converted into stearidonic acid; which is catalyzed by the enzyme fatty acid desaturase 2. In humans, Alpha-linolenic acid is involved in the Alpha linolenic Acid and linoleic Acid metabolism pathway. Outside of the human body, Alpha-linolenic acid can be found in a number of food items such as rubus (blackberry, raspberry), bitter gourd, sparkleberry, and romaine lettuce. This makes Alpha-linolenic acid a potential biomarker for the consumption of these food products. Alpha-Linolenic acid is a potentially toxic compound. Alpha-Linolenic acid has been found to be associated with several diseases known as thyroid cancer, essential hypertension, and hypertension; alpha-linolenic acid has also been linked to the inborn metabolic disorders including isovaleric acidemia.
• Related CAS: 22333-90-0 (calcium salt); 38660-45-6 (potassium salt); 85392-75-2 (tin(2+) salt); 94138-91-7 (lithium salt)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.000124 mg/mL at 25 °C
• Synonyms: alpha Linolenic Acid; alpha Linolenic Acid, Ammonium Salt; alpha Linolenic Acid, Calcium Salt; alpha Linolenic Acid, Lithium Salt; alpha Linolenic Acid, Magnesium Salt; alpha Linolenic Acid, Potassium Salt; alpha Linolenic Acid, Sodium Salt; alpha Linolenic Acid, Zinc Salt; alpha-Linolenic Acid; alpha-Linolenic Acid, (E,E,E)-Isomer; alpha-Linolenic Acid, (E,E,Z)-Isomer; alpha-Linolenic Acid, (E,Z,E)-Isomer; alpha-Linolenic Acid, (E,Z,Z)-Isomer; alpha-Linolenic Acid, (Z,E,E)-Isomer; alpha-Linolenic Acid, (Z,E,Z)-Isomer; alpha-Linolenic Acid, (Z,Z,E)-Isomer; alpha-Linolenic Acid, Ammonium Salt; alpha-Linolenic Acid, Calcium Salt; alpha-Linolenic Acid, Lithium Salt; alpha-Linolenic Acid, Magnesium Salt; alpha-Linolenic Acid, Potassium Salt; alpha-Linolenic Acid, Sodium Salt; alpha-Linolenic Acid, Tin(2+) Salt; alpha-Linolenic Acid, Zinc Salt; Linolenate; Linolenic Acid
• Vapor Pressure: 0.05 mm Hg at 257 °F (NTP, 1992); 5.40e-07 mmHg
• Reference: 1. G. Burdge and S. Wootton “Conversion of _x0001_-linolenic acid to eicosapentaenoic, docosapentaenoic and docosahexaenoic acids in young women” BritishJournal of Nutrition, Vol. 88 pp. 411-420, 20022. M. Lorgeril et al. “Mediterranean alpha-linolenic acid-rich diet in secondary prevention of coronary heart disease” The Lancet, Vol. 343(8911) pp. 1454-1459, 19943. J. Bourre et al. “The Effects of Dietary a-LJnolenic Acid on the Composition of Nerve Membranes, Enzymatic Activity, Amplitude ofElectrophysiological Parameters, Resistance to Poisons and Performance of Learning Tasks in Rats” American Institute of Nutrition, Vol. 119(12) pp. 1880-1892, 1989
• PubChem Compound: 5280934
• Last Modified: Dec 23 2021